4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole is a halogenated isoxazole derivative characterized by a bromine atom at position 4, a 3-chlorophenyl group at position 3, and a methyl group at position 5 of the isoxazole ring (Figure 1). Isoxazoles are five-membered heterocyclic compounds containing one oxygen and one nitrogen atom, often utilized in pharmaceuticals, agrochemicals, and materials science due to their stability and synthetic versatility.
Properties
Molecular Formula |
C10H7BrClNO |
|---|---|
Molecular Weight |
272.52 g/mol |
IUPAC Name |
4-bromo-3-(3-chlorophenyl)-5-methyl-1,2-oxazole |
InChI |
InChI=1S/C10H7BrClNO/c1-6-9(11)10(13-14-6)7-3-2-4-8(12)5-7/h2-5H,1H3 |
InChI Key |
BDVSNPWKIRPRLU-UHFFFAOYSA-N |
Canonical SMILES |
CC1=C(C(=NO1)C2=CC(=CC=C2)Cl)Br |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole typically involves the cyclization of appropriate precursors under specific conditions. One common method is the reaction of 3-chlorobenzonitrile with bromine and a suitable base to form the desired isoxazole ring. The reaction conditions often include the use of solvents like dimethylformamide (DMF) and catalysts such as palladium complexes to facilitate the cyclization process.
Industrial Production Methods
In an industrial setting, the production of 4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole may involve large-scale batch reactors where the reactants are combined under controlled temperature and pressure conditions. The use of continuous flow reactors can also be employed to enhance the efficiency and yield of the compound. The purification process typically involves recrystallization or chromatography techniques to obtain the pure product.
Chemical Reactions Analysis
Types of Reactions
4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized using strong oxidizing agents like potassium permanganate or chromium trioxide.
Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.
Substitution: The bromine and chlorine atoms in the compound can be substituted with other functional groups using nucleophilic substitution reactions.
Common Reagents and Conditions
Oxidation: Potassium permanganate in acidic or basic medium.
Reduction: Lithium aluminum hydride in anhydrous ether.
Substitution: Sodium methoxide in methanol for nucleophilic substitution.
Major Products Formed
Oxidation: Formation of carboxylic acids or ketones.
Reduction: Formation of alcohols or amines.
Substitution: Formation of various substituted isoxazoles depending on the nucleophile used.
Scientific Research Applications
4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole has several applications in scientific research:
Chemistry: Used as a building block in the synthesis of more complex molecules and as a reagent in organic synthesis.
Biology: Studied for its potential biological activities, including antimicrobial and anti-inflammatory properties.
Medicine: Investigated for its potential use in drug development, particularly in the design of new therapeutic agents.
Industry: Utilized in the production of specialty chemicals and as an intermediate in the synthesis of agrochemicals and pharmaceuticals.
Mechanism of Action
The mechanism of action of 4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole involves its interaction with specific molecular targets and pathways. The compound can bind to enzymes or receptors, altering their activity and leading to various biological effects. For example, it may inhibit the activity of certain enzymes involved in inflammatory pathways, thereby exerting anti-inflammatory effects. The exact molecular targets and pathways can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structural Analogs
Key Observations:
The 3-chlorophenyl group in the target compound may improve binding to hydrophobic enzyme pockets compared to methoxymethyl or carboxylate groups . Functional Groups: Carboxylate esters (e.g., methyl 5-(4-bromophenyl)isoxazole-3-carboxylate) enhance solubility but reduce thermal stability compared to halogenated analogs .
Synthetic Routes :
- Microwave-assisted synthesis (e.g., ) reduces reaction time from days to minutes .
- Cyclization strategies (e.g., tetrazole formation in ) require precise control of temperature and pH .
Antimicrobial Activity:
- The 3-chlorophenyl group in ND-7 (MIC = 0.6–1.0 μM against B. subtilis) suggests that chloro-substituted aromatics enhance antibacterial activity, likely through hydrophobic interactions with bacterial enzymes .
- Brominated isoxazoles (e.g., 4-Bromo-3-(methoxymethyl)-5-methylisoxazole) may exhibit broader-spectrum activity due to increased electrophilicity .
Energetic Performance:
Thermal Stability:
- Methyl carboxylate derivatives decompose at lower temperatures (~150°C) compared to halogenated analogs (>200°C) due to ester group lability .
Structure-Activity Relationship (SAR) Analysis
- Core Heterocycle : Isoxazoles offer greater metabolic stability than tetrazoles but lower nitrogen content, limiting applications in explosives .
- Position of Halogens : Bromine at position 4 (target compound) vs. position 5 () alters electronic distribution, affecting reactivity in cross-coupling reactions .
- Steric Effects : A methyl group at position 5 (target compound) reduces steric hindrance compared to cyclopropyl () or trifluoromethoxy groups .
Biological Activity
4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole is a compound of significant interest in medicinal chemistry due to its diverse biological activities. This article reviews the biological activity of this compound, focusing on its mechanisms of action, therapeutic potential, and relevant case studies.
Chemical Structure and Properties
The compound belongs to the isoxazole family, characterized by a five-membered ring containing nitrogen and oxygen. The presence of bromine and chlorine substituents enhances its reactivity and biological profile.
The biological activity of 4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole can be attributed to several mechanisms:
- Enzyme Interaction : The compound has been shown to interact with various enzymes, influencing biochemical pathways. For instance, it can inhibit enzymes involved in antibiotic degradation, thereby affecting metabolic processes in bacterial cells.
- Cell Signaling Modulation : It affects cell signaling pathways and gene expression, which may lead to alterations in cellular metabolism.
- Antimicrobial Activity : Preliminary studies indicate potential antimicrobial properties, particularly against gram-positive and gram-negative bacteria. The minimum inhibitory concentration (MIC) values for related isoxazole derivatives range from 40 to 70 μg/ml .
Biological Activity Overview
The biological activities associated with 4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole include:
- Antimicrobial : Exhibits activity against various bacterial strains.
- Anticancer : Potential cytotoxic effects on leukemia HL-60 cell cultures have been reported, linked to modulation of apoptosis-related proteins like p21 waf-1, bax, and bcl-2.
- Anti-inflammatory : Some derivatives show promise in inhibiting inflammatory pathways by interacting with specific molecular targets.
Case Studies
-
Cytotoxicity in Cancer Cells :
A study investigated the effects of isoxazole derivatives on HL-60 leukemia cells. The results indicated that these compounds could induce apoptosis through the regulation of key proteins involved in cell survival and death. -
Antimicrobial Efficacy :
A comparative analysis of various isoxazole derivatives demonstrated that certain compounds exhibited superior antimicrobial properties when tested against Staphylococcus aureus and Escherichia coli. The results were validated using agar disc diffusion methods and MIC assessments .
Table 1: Biological Activities of 4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole
Table 2: Comparative Antimicrobial Activity
| Compound | MIC (μg/ml) | Bacterial Strain |
|---|---|---|
| 4-Bromo-3-(3-chlorophenyl)-5-methylisoxazole | 40 | Staphylococcus aureus |
| Related Isoxazole Derivative | 70 | Escherichia coli |
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
